Cas no 1164109-23-2 (2-amino-N-(furan-2-ylmethyl)propanamide)

• Product Name: 2-amino-N-(furan-2-ylmethyl)propanamide
• CAS No: 1164109-23-2
• CID: 4574376
• Update Time: 2025-10-29

2-amino-N-(furan-2-ylmethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(furan-2-ylmethyl)propanamide
• 2-amino-N-(furan-2-ylmethyl)propanamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(furan-2-ylmethyl)propanamide

Introduction to 2-amino-N-(furan-2-ylmethyl)propanamide (CAS No. 1164109-23-2) and Its Emerging Applications in Chemical Biology

2-amino-N-(furan-2-ylmethyl)propanamide, identified by the chemical identifier CAS No. 1164109-23-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This amide derivative features a unique combination of a furan moiety and an amino functional group, making it a versatile scaffold for the development of novel bioactive molecules. The compound's molecular architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The furan-2-ylmethyl substituent in the molecule is a key feature that contributes to its pharmacological interest. Furan derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in 2-amino-N-(furan-2-ylmethyl)propanamide may enhance its binding affinity to target proteins, thereby improving its efficacy as a therapeutic agent. Furthermore, the amino group provides a site for further chemical modification, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in the exploration of amide-based compounds in drug discovery due to their favorable pharmacological profiles. Amides are known for their stability, solubility, and ability to interact with biological targets through hydrogen bonding. The propanamide backbone in 2-amino-N-(furan-2-ylmethyl)propanamide not only contributes to its structural rigidity but also serves as a platform for incorporating additional functional groups that can enhance drug-like properties.

One of the most compelling aspects of 2-amino-N-(furan-2-ylmethyl)propanamide is its potential as a lead compound for the development of targeted therapies. Current research in chemical biology emphasizes the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of high-affinity ligands. The unique structural features of this compound make it an attractive candidate for such studies. For instance, computational modeling studies have suggested that the furan-2-ylmethyl group can effectively occupy hydrophobic pockets in protein targets, while the amino group can form hydrogen bonds with polar residues.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex amide derivatives like 2-amino-N-(furan-2-ylmethyl)propanamide. Techniques such as solid-phase synthesis and flow chemistry have streamlined the process of constructing intricate molecular frameworks, allowing researchers to explore a wider range of structural variations. These methodological improvements have accelerated the discovery pipeline for novel bioactive compounds.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual-targeting capabilities, where a single molecule interacts with multiple biological pathways simultaneously. 2-amino-N-(furan-2-ylmethyl)propanamide holds promise in this regard due to its structural flexibility and functional diversity. Preliminary studies indicate that it may interact with both enzyme targets and membrane receptors, making it a potential candidate for treating multifaceted diseases.

Another area where this compound shows promise is in the field of medicinal chemistry. The ability to modify specific parts of its structure allows chemists to optimize its activity against various disease-related targets. For example, introducing fluorine atoms at strategic positions could enhance metabolic stability and improve oral bioavailability. Similarly, replacing the furan ring with other heterocyclic structures might reveal new biological activities.

In conclusion, 2-amino-N-(furan-2-ylmethyl)propanamide (CAS No. 1164109-23-2) represents a significant advancement in the realm of chemical biology and drug discovery. Its unique structural features and potential for further modification make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases and improving patient outcomes.